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Compound of Interest

Compound Name:
2-Benzyl-2-dimethylamino-1-(4-

morpholinophenyl)-1-butanone

Cat. No.: B048418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating and evaluating UV-

curable adhesives utilizing the photoinitiator Irgacure 369. This document outlines

representative formulations, detailed experimental protocols for performance testing, and visual

representations of the underlying chemical processes and experimental workflows.

Introduction to UV-Curable Adhesives and Irgacure
369
UV-curable adhesives are single-component systems that rapidly polymerize upon exposure to

ultraviolet (UV) light.[1] This technology offers numerous advantages, including fast curing

times, low energy consumption, and the absence of volatile organic compounds (VOCs).[2][3]

The formulation of these adhesives typically involves three primary components: oligomers,

monomers, and a photoinitiator.[4][5]

Oligomers: These are low molecular weight polymers that form the backbone of the adhesive

and largely determine its viscoelastic properties, such as shear strength.[1] Common

oligomers include epoxy acrylates, urethane acrylates, and polyester acrylates.[1][5]

Monomers: Functioning as reactive diluents, monomers control the viscosity of the uncured

adhesive and influence the crosslink density and final properties of the cured polymer.[1]
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Acrylates and methacrylates are frequently used monomers.[4]

Photoinitiators: These molecules absorb UV light and generate reactive species (free

radicals or cations) that initiate the polymerization process.[1]

Irgacure 369 is a highly efficient, Type I free-radical photoinitiator, chemically identified as 2-

Benzyl-2-(dimethylamino)-1-[4-(4-morpholinyl)phenyl]-1-butanone.[6][7][8] It is particularly

effective in pigmented UV-curable systems and is characterized by its high efficiency in

generating free radicals upon UV exposure, leading to rapid curing.[9][10]

Representative Formulations
The following tables provide representative formulations for UV-curable adhesives. These are

starting points and can be optimized based on specific application requirements. The

concentration of Irgacure 369 typically ranges from 0.5% to 5% by weight, depending on the

formulation's opacity and desired cure speed.[6]

Table 1: General Purpose UV-Curable Adhesive Formulation

Component Chemical Class Function
Concentration
(wt%)

Urethane Acrylate

Oligomer
Oligomer

Provides flexibility and

toughness
40 - 60

Isobornyl Acrylate

(IBOA)
Monomer

Lowers viscosity,

improves adhesion
20 - 30

N-Vinylpyrrolidone

(NVP)
Monomer

Enhances cure speed

and adhesion
5 - 15

Tri(propylene glycol)

diacrylate (TPGDA)
Monomer

Crosslinker, improves

hardness
5 - 10

Irgacure 369 Photoinitiator
Initiates

polymerization
1 - 4

Adhesion Promoter

(e.g., silane)
Additive

Enhances bonding to

specific substrates
0.5 - 2
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Table 2: UV-Curable Pressure-Sensitive Adhesive (PSA) Formulation

Component Chemical Class Function
Concentration
(wt%)

Acrylic Oligomer Oligomer
Provides tack and

peel strength
50 - 70

2-Ethylhexyl Acrylate

(2-EHA)
Monomer

Imparts tackiness and

flexibility
20 - 30

Icosyl Acrylate Monomer
Modifies viscoelastic

properties
5 - 15

Irgacure 369 Photoinitiator
Initiates

polymerization
0.5 - 3

Tackifier Resin Additive Increases tack 5 - 15

Experimental Protocols
Adhesive Preparation

In a light-blocking container, combine the oligomers, monomers, and any other additives.

Stir the mixture at room temperature using a mechanical stirrer until a homogeneous solution

is obtained.

Add the specified amount of Irgacure 369 to the mixture.

Continue stirring in the absence of light until the photoinitiator is completely dissolved.

Degas the formulation in a vacuum chamber to remove any entrapped air bubbles.

UV Curing Procedure
Apply a uniform film of the adhesive onto the desired substrate using a film applicator or a

doctor blade to control the thickness.

Place the coated substrate under a UV lamp (e.g., a medium-pressure mercury lamp).
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Expose the adhesive to UV radiation. The required UV dose will depend on the film

thickness, the concentration of Irgacure 369, and the opacity of the formulation. A typical UV

dose for curing can range from 500 to 2000 mJ/cm².

Monitor the cure state by assessing the tack-free nature of the surface.

Performance Testing
This test measures the force required to peel an adhesive film from a substrate at a specified

angle and speed.

Sample Preparation: Apply a strip of the adhesive-coated flexible substrate (e.g., PET film)

onto a rigid substrate (e.g., stainless steel). Use a roller to ensure intimate contact.

Testing: After a specified dwell time (e.g., 24 hours), mount the rigid substrate in the jaws of

a tensile testing machine.

Peel the flexible substrate from the rigid substrate at a 90° or 180° angle at a constant speed

(e.g., 300 mm/min).[11]

Record the force required to peel the adhesive. The peel strength is typically reported in

Newtons per meter (N/m) or pounds per inch (lb/in).

This test determines the shear strength of an adhesive bond between two rigid substrates.

Sample Preparation: Apply the adhesive to a defined area on one end of a substrate. Place a

second substrate over the adhesive to create a single lap joint with a specified overlap area

(e.g., 25 mm x 12.5 mm).[12]

Cure the adhesive as described in section 3.2.

Testing: Mount the bonded specimen in the grips of a universal testing machine.

Apply a tensile force to the specimen at a constant rate until the bond fails.[13]

The shear strength is calculated by dividing the maximum load at failure by the overlap area

and is reported in megapascals (MPa) or pounds per square inch (psi).[13][12]
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This test assesses the initial "stickiness" of a pressure-sensitive adhesive.

Sample Preparation: Form a loop with a strip of the adhesive-coated substrate, with the

adhesive side facing out.

Testing: Lower the loop onto a test surface (e.g., a clean glass plate) until it makes contact

over a defined area.

Immediately withdraw the loop from the surface at a constant speed.

The force required to detach the loop is the measure of its tack.
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Caption: UV Curing Mechanism Initiated by Irgacure 369.

Experimental Workflow for Adhesive Formulation and
Testing
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Caption: Experimental Workflow for Formulation and Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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